Aegineoside
Overview
Description
Aegineoside is a chemical compound with the molecular formula C26H30O12 . It is a neolignan, a type of organic compound formed by the joining of two phenylpropanoids .
Molecular Structure Analysis
The molecular structure of Aegineoside is quite complex, with a molecular weight of 534.5 g/mol . The compound includes several functional groups, including methoxy groups and hydroxyl groups . The exact 3D conformation of the molecule can be determined using techniques like X-ray crystallography .Scientific Research Applications
Molecular Structure and Properties
Aegineoside is a complex organic molecule with the molecular formula C26H30O12 . It has a molecular weight of 534.52 . The structure of Aegineoside was established by spectroscopic and chemical methods .
Source and Isolation
Aegineoside has been isolated from the whole plant of Aeginetia indica Linn. (Orobanchaceae) . This plant is known to be a parasitic plant .
Synthesis Analysis
The synthesis of complex organic molecules like Aegineoside involves a stereo-controlled route starting from a core component. The process includes steps such as Birch reduction, aminocyclization, and various coupling reactions to assemble the final product.
Molecular Structure Analysis
The molecular structure of Aegineoside can be determined using single-crystal X-ray diffraction. This technique allows for the elucidation of the unprecedented three-dimensional framework structures of the materials.
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Aegineoside include a Birch reduction, aminocyclization, N-benzylation, and hydrogenation, among others. These reactions are carefully orchestrated to control the stereochemistry of the final product, which is essential for the biological activity of the compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of Aegineoside include high thermal stability, as evidenced by thermogravimetric analysis (TGA) and powder X-ray diffraction (XRD). These properties are significant for the potential use of these materials in high-temperature applications.
Mechanism of Action
Target of Action
Aegineoside is a natural product used for research related to life sciences
Biochemical Pathways
These effects can range from the activation or inhibition of enzymes to the modulation of cellular processes .
Pharmacokinetics
Understanding the pharmacokinetics of a compound is crucial as it impacts the bioavailability of the compound, which in turn influences its efficacy and safety .
Action Environment
It’s known that factors such as ph, temperature, and the presence of other compounds can influence the action of a compound .
properties
IUPAC Name |
(E)-3-[(2R,3S)-3-(hydroxymethyl)-7-methoxy-2-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydro-1-benzofuran-5-yl]prop-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30O12/c1-34-17-9-13(4-5-16(17)36-26-23(33)22(32)21(31)19(11-28)37-26)24-15(10-27)14-7-12(3-6-20(29)30)8-18(35-2)25(14)38-24/h3-9,15,19,21-24,26-28,31-33H,10-11H2,1-2H3,(H,29,30)/b6-3+/t15-,19-,21-,22+,23-,24+,26-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYGUIBEIDPARU-IAJBZRFBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)C=CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC2=C1O[C@H]([C@@H]2CO)C3=CC(=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC)/C=C/C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30O12 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
534.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Aegineoside |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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